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Compound of Interest

Compound Name: Dimethyl dodecanedioate

Cat. No.: B161721

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of
dimethyl dodecanedioate, ensuring compliance with safety regulations and promoting
environmental responsibility. The following procedures are intended for researchers, scientists,
and drug development professionals.

Safety and Handling Overview

Dimethyl dodecanedioate is not classified as a hazardous substance under the Occupational
Safety and Health Administration (OSHA) 2012 Hazard Communication Standard (29 CFR
1910.1200) or the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS).[1][2] However, it is imperative to handle all laboratory chemicals with appropriate care
and to consult your institution's Environmental Health and Safety (EHS) department for specific
disposal guidelines. While the toxicological properties have not been fully investigated,
adherence to standard laboratory safety protocols is essential.[3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of dimethyl
dodecanedioate.
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Property

Value

Molecular Formula

C14H2604

Molecular Weight 258.35 g/mol [1]

Appearance White crystalline solid

Melting Point 27 - 32 °C (80.6 - 89.6 °F)[3]
Boiling Point 187 - 188 °C (368.6 - 370.4 °F)[3]
Density 0.9914 g/cm?3 (estimate)[4]

Water Solubility

Data not available; slightly soluble in chloroform
and methanol.[4][5]

Oral LDso

Data not available. Not classified as hazardous.

[1](2][3]

Dermal LDso

Data not available. Not classified as hazardous.

[1](21[3]

NFPA 704 Rating

Health: 0, Flammability: 1, Instability: O

Experimental Protocol for Disposal

The proper disposal of dimethyl dodecanedioate should be conducted in accordance with
your institution's specific protocols for non-hazardous chemical waste. The following is a
general experimental protocol that should be adapted to your local regulations.

1. Waste ldentification and Segregation:

o Confirm that the dimethyl dodecanedioate waste is not mixed with any hazardous
materials. If it is contaminated with hazardous substances, it must be treated as hazardous
waste.

o Segregate the dimethyl dodecanedioate waste from other waste streams. It should be
collected in a dedicated, clearly labeled container for "Non-Hazardous Chemical Waste."

2. Container Selection and Labeling:
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Use a chemically compatible container with a secure lid. High-density polyethylene (HDPE)
or glass containers are suitable.

The container must be in good condition, free from cracks or leaks.

Affix a "Non-Hazardous Waste" label to the container. The label should include:

[¢]

The full chemical name: "Dimethyl Dodecanedioate"

o

The quantity of waste

The date of accumulation

[e]

o

The name of the principal investigator and laboratory location

. Waste Accumulation and Storage:

Store the waste container in a designated and well-ventilated satellite accumulation area
within the laboratory.

Keep the container closed except when adding waste.

Ensure the storage area has secondary containment to capture any potential spills.

. Final Disposal:

Consult your institution's EHS department for the final disposal procedure. Do not dispose of
dimethyl dodecanedioate in the regular trash or down the drain without explicit approval
from EHS.

Some institutions may permit the disposal of small quantities of non-hazardous, water-
soluble chemicals down the sanitary sewer with copious amounts of water. However, given
the limited water solubility data for dimethyl dodecanedioate, this is not recommended
without EHS approval.

For larger quantities or as a standard procedure, arrange for the collection of the non-
hazardous waste container by your institution's EHS or a licensed chemical waste disposal
contractor.
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Disposal Decision Workflow

The following diagram outlines the decision-making process for the proper disposal of dimethyl
dodecanedioate.
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Dimethyl Dodecanedioate Disposal Workflow

Start: Have Dimethyl Dodecanedioate Waste

Is the waste mixed with hazardous chemicals?

es No

Collect in a labeled 'Non-Hazardous Waste' container

Dispose of as Hazardous Waste per Institutional Protocol

Consult Institutional EHS for Disposal Procedure

Drain Disposal Approved?

No

Dispose down the drain with copious water Arrange for EHS/Contractor Pickup

End of Process

Click to download full resolution via product page

Caption: Disposal decision workflow for dimethyl dodecanedioate.
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Chemical Waste Segregation Logic

This diagram illustrates the general principle of segregating chemical waste in a laboratory
setting.

Laboratory Chemical Waste Segregation

Chemical Waste Generated

Is it a Hazardous Waste?

Non-Hazardous Waste

(e.g., Dimethyl Dodecanedioate) Lol ieE

Dedicated Non-Hazardous Segregate by Hazard Class
Waste Container (e.g., Flammable, Corrosive, Reactive, Toxic)

Dedicated, Labeled Hazardous
Waste Containers

Click to download full resolution via product page

Caption: General laboratory chemical waste segregation logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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